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Compound of Interest

Compound Name: Ethyl Myristate

Cat. No.: B029566 Get Quote

An in-depth examination of the physicochemical properties, synthesis, and applications of

Ethyl Myristate, with a focus on its role in pharmaceutical formulations and as a subject of

scientific inquiry.

Core Data Summary
Ethyl myristate, the ethyl ester of myristic acid, is a fatty acid ester with significant applications

across the pharmaceutical, cosmetic, and food industries. This guide provides essential data

and technical insights for its use in research and development.
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Property Value

CAS Number 124-06-1

Molecular Weight 256.42 g/mol

Molecular Formula C₁₆H₃₂O₂

Synonyms Ethyl tetradecanoate, Myristic acid ethyl ester

Appearance Colorless to pale yellow liquid

Melting Point 11-12 °C

Boiling Point 178-180 °C at 12 mmHg

Density 0.86 g/mL at 25 °C

Solubility Insoluble in water, soluble in ethanol

Synthesis of Ethyl Myristate
Ethyl myristate is primarily synthesized through the esterification of myristic acid with ethanol.

This reaction can be catalyzed by acids or enzymes, with the former being a common

laboratory and industrial method.

Experimental Protocol: Acid-Catalyzed Esterification
This protocol details a common method for the synthesis of ethyl myristate via Fischer

esterification using a sulfuric acid catalyst.

Materials:

Myristic acid (12 g, 53 mmol)

Ethanol (50 mL)

Concentrated sulfuric acid (4% wt of ethanol)

Ethyl acetate (40 mL)
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5% wt Sodium hydroxide solution

Anhydrous sodium sulfate

Branson 1210 ultrasonic cleaner (or standard reflux apparatus)

Rotary evaporator

Separatory funnel

Standard laboratory glassware

Procedure:

Reaction Setup: In a suitable reaction flask, dissolve 12 g of myristic acid in 50 mL of ethanol

containing 4% wt sulfuric acid.

Reaction: The mixture is then sonicated for 4.5 hours using an ultrasonic cleaner to promote

the esterification reaction. Alternatively, the mixture can be refluxed for the same duration.

Solvent Removal: After the reaction is complete, the ethanol is removed using a rotary

evaporator.

Work-up: The residue is diluted with 40 mL of ethyl acetate and transferred to a separatory

funnel.

Neutralization: The organic layer is washed with a 5% wt sodium hydroxide solution until it is

neutral. This removes the acidic catalyst and any unreacted myristic acid.

Drying: The organic layer is then dried over anhydrous sodium sulfate to remove any

residual water.

Final Isolation: The anhydrous sodium sulfate is removed by filtration, and the ethyl acetate

is evaporated under reduced pressure to yield ethyl myristate as a pale yellow liquid.

Synthesis Workflow
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Reactants

Process

Product

Myristic Acid

Esterification (Sonication/Reflux)

Ethanol Sulfuric Acid (Catalyst)

Solvent Removal

Aqueous Work-up & Neutralization

Drying

Final Isolation

Ethyl Myristate
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Application

Skin Barrier

Mechanism of Action

Outcome

Topical Formulation with API and Ethyl Myristate

Stratum Corneum (Lipid Bilayer)

Application

Disruption of Lipid Bilayer

Ethyl Myristate Interaction

Increased Fluidity

Increased Permeability

Enhanced API Penetration
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Cellular Intake

Mitochondrial Interaction

Mitochondrial Dysfunction

Fatty Acid Ethyl Esters (e.g., Ethyl Myristate)

Binding to Mitochondria

Hydrolysis to Fatty Acid + Ethanol

Uncoupling of Oxidative Phosphorylation

Release of Fatty Acid

Reduced ATP Production

Cellular Injury
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b029566?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

